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Chloroneb: Chemical Identity and Properties

The table below summarizes the fundamental chemical and environmental fate properties of Chloroneb.

Property Description / Value

IUPAC Name 1,4-dichloro-2,5-dimethoxybenzene [1]

Chemical Formula C₈H₈Cl₂O₂ [1]

CAS RN 2675-77-6 [1]

Pesticide Type Obsolete fungicide, previously used as a seed treatment

[1]

Mode of Action Systemic, absorbed via roots; lipid peroxidation inhibitor

[1]

Water Solubility 8 mg/L (at 20 °C, pH 7) - Low [1]

Octanol-Water Partition Coefficient (Log
P)

3.58 - High [1]
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Property Description / Value

Soil Degradation DT₅₀ (typical) 130 days (Persistent) [1]

Soil Mobility Slightly mobile / Low leachability [1]

Vapour Pressure 400 mPa (Highly volatile) [1]

Environmental Fate and Behaviour

Chloroneb's physical and chemical properties dictate its behavior in the environment. Its low water

solubility and high organic carbon partition coefficient indicate it will bind strongly to soil particles [1].

Combined with its high vapor pressure, this strong adsorption means that while it is persistent in soil, its

primary route for movement from the application site is through volatilization and drift rather than leaching

into groundwater [1].

The persistence of organic chemicals like Chloroneb in soil can be influenced by the phenomenon of

"aging". Over time, a fraction of the chemical can become sequestered within soil organic matter, moving

from a readily available (labile) state to a desorption-resistant (non-labile) state [2]. This "aged" fraction has

significantly reduced bioavailability to microorganisms, which can slow the rate of biodegradation and

contribute to long-term persistence [2].

Experimental Protocols for Fate Studies

While specific methodologies for Chloroneb were not detailed in the search results, the following outlines

standard regulatory studies required for pesticide assessment, as referenced by the U.S. EPA [3].

Aerobic Soil Metabolism Study (OPPTS 835.4100): Determines the degradation rate of the

pesticide in soil and identifies its primary metabolites. Soil samples are treated with the radiolabeled
pesticide and incubated in the dark under aerobic conditions. Evolution of CO₂ is trapped and

measured to monitor mineralization, while soil extracts are analyzed to determine the degradation
half-life (DT₅₀) [3].

Soil Adsorption/Desorption Study (OPPTS 835.1230): Measures the soil-water partition coefficient
normalized for organic carbon (KOC). Batch equilibrium experiments are conducted where soil

samples are mixed with a pesticide solution. The amount of pesticide adsorbed to the soil is
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calculated after analysis. This KOC value is a critical input for environmental modeling of pesticide

mobility [3].
Aerobic Aquatic Metabolism Study (OPPTS 835.4300): Evaluates degradation in water-sediment

systems. This study provides a half-life for the pesticide in aquatic environments, which is used in
surface water exposure models [3].

Degradation Pathway Visualization

Based on its chemical structure, Chloroneb is a dichlorinated benzene derivative. While its specific

metabolic pathway is not published, it is classified under FRAC Code 14, which includes fungicides that

inhibit lipid peroxidation [1]. The initial microbial attack on such chlorinated aromatic compounds often

begins with a dioxygenase enzyme. The following diagram illustrates a plausible, generalized degradation

pathway for a chlorobenzene compound, which may share similarities with the initial steps of Chloroneb

biodegradation [4].
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Generalized aerobic microbial degradation pathway for a chlorinated aromatic compound.
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Research Implications and Gaps

The available data shows that Chloroneb is no longer an approved pesticide in the EU and is considered

obsolete [1]. Research into its environmental fate is likely historical. The major research gap identified is the

lack of a fully elucidated microbial degradation pathway. Future research could focus on isolating

microorganisms capable of utilizing Chloroneb as a carbon source and characterizing the catabolic enzymes

and genes involved, which is crucial for potential bioremediation of contaminated sites.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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